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Compound of Interest |

Scopolamine N-oxide
Compound Name:
hydrobromide
CAS No.: 6106-81-6
Cat. No.: B1200205
\ 7

Executive Summary & Directive

Do not treat Scopolamine N-oxide Hydrobromide (CAS: 6106-81-6) as general solid waste.

Although Scopolamine N-oxide is a metabolite of scopolamine and often exhibits lower blood-
brain barrier permeability than its parent compound, it remains a potent muscarinic antagonist.
The "Hydrobromide" salt form renders this compound highly water-soluble. This physical
property creates a critical vulnerability: high aquatic mobility.

Core Directive: Down-the-drain disposal is strictly prohibited. All disposal workflows must
prioritize High-Temperature Incineration to ensure complete thermal destruction of the tropane
alkaloid structure.

Chemical Profile & Hazard Assessment

Understanding the why behind the safety protocols is essential for compliance.
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Parameter Data Operational Implication

Unique identifier for waste
CAS Number 6106-81-6 o
manifesting.

Contains Nitrogen and

Bromine; incineration may
Molecular Formula

release NOx and HBr fumes

(scrubbers required at facility).

Risk of dust inhalation.
Physical State Solid (Crystalline/Powder) Hygroscopic (absorbs

moisture).

CRITICAL: Rapidly disperses

in water systems. Spill cleanup

Solubility High (Water) ]
must avoid excess water
volume.
Toxicity (Oral) LD50 ~1270 mg/kg (Rat) Classified as Harmful/Toxic.
Blocks acetylcholine receptors.
] o ] [1][2] Exposure causes
Mechanism Muscarinic Antagonist

mydriasis (dilated pupils),
tachycardia, and dry mouth.[3]

Pre-Disposal Protocol: The "Zero-Leak" Standard

This phase ensures the integrity of the waste stream before it leaves your bench.

A. Segregation Logic

e Incompatibility: Scopolamine N-oxide HBr is incompatible with strong oxidizing agents, acids,
and bases.[3][4]

e The Rule: Isolate in a dedicated "Toxic Pharmaceutical" stream. Do not commingle with:

o Oxidizers (Risk of reaction).[3][5]
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o Biohazardous waste (unless the chemical is the sole contaminant of a sharp/biological

carrier).

o General trash.

B. Containerization[3][6][7]

e Primary Container: Use a wide-mouth High-Density Polyethylene (HDPE) or Amber Glass

jar.
o Reasoning: Amber glass protects light-sensitive alkaloids; HDPE resists breakage.

o Liquid Waste: If the compound is in solution (e.g., cell culture media), collect in a carboy
designated "Aqueous Toxic - No Drain."

e Labeling:

[¢]

Must meet Hazard Communication Standard (HCS).

o

Required Text: "HAZARDOUS WASTE - Scopolamine N-oxide Hydrobromide."

[e]

Pictogram: Skull and Crossbones (GHSO06).

Disposal Workflow (Step-by-Step)

This protocol is designed to be a self-validating loop. If you cannot check off a step, do not
proceed.

Phase 1: Waste Generation & Capture

e Minimize: Calculate exact molar requirements to avoid excess bulk waste.

o Capture: All disposable tips, weigh boats, and gloves that touched the pure powder must be

treated as solid hazardous waste.

o Seal: Cap waste containers immediately after addition. Do not leave funnels in open bottles
(violation of EPA "Closed Container" rule).
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Phase 2: Waste Classification (RCRA Context)

o Federal Status: Scopolamine N-oxide is not explicitly P-listed (Acute Hazardous) or U-listed
under 40 CFR 261.33.

o Best Practice Classification: Manage as Non-RCRA Regulated Toxic Waste or State-
Regulated Hazardous Waste depending on local jurisdiction.

e The "Scientist's Override": Despite the lack of a specific "P-code," treat this with the rigor of a
P-listed waste (e.g., P042 Epinephrine) due to its pharmacological potency.

Phase 3: Final Hand-off

o Manifesting: List the full chemical name. Do not use abbreviations like "Scop N-Ox."
» Destruction Method: Specify Incineration on the waste profile.

« Verification: Ensure the receiving facility is permitted to handle halogenated (Bromide)
organic waste.

Emergency Response: Spill Control Logic

Scenario: You have dropped a 500mg vial of powder on the floor.

The "Wet-Wipe" Validation System: Visual cleanliness is insufficient for potent alkaloids.
 |solate: Evacuate the immediate radius. Post "Do Not Enter."[3][5][6]

o PPE Up: Double nitrile gloves, lab coat, safety goggles, and N95 (or P100) respirator to
prevent dust inhalation.

e Contain (Dry): Cover powder with a damp paper towel to prevent aerosolization. Do not
sweep dry powder.

e Absorb: Scoop up the damp material and place it in a hazardous waste bag.

o Decontaminate: Wash the surface with a surfactant (soap/water) three times.
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o Why? Scopolamine salts are highly soluble; water is the best solvent for removal, but the
surfactant lifts it from porous surfaces.

o Disposal: All cleanup materials go into the hazardous waste bin.

Visualized Workflows
Diagram 1: The Disposal Decision Tree

This logic gate ensures no material ends up in the wrong stream.

Waste Generated

Physical State?

Solid (Powder/Crystals) Liquid (Solution) Trace (Tips/Gloves)

Container: Haz Waste Bag

STOP: NO DRAIN DISPOSAL Label: Contaminated Debris

Container: Amber Glass/HDPE Container: Carboy
Label: Toxic Solid Label: Aqueous Toxic

EHS Pickup -> Incineration

Click to download full resolution via product page

Caption: Logical flow for segregating Scopolamine N-oxide waste streams. Note the critical "No
Drain" hard stop for liquids.
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Diagram 2: Spill Response Loop

A closed-loop system to ensure area safety.
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Spill Detected ) ‘

3. Collect & Bag

If Residue Remains 5. Verify Cleanliness
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Caption: The "Secure-Dampen-Collect” protocol prevents aerosolization of the toxic powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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